Plakortone B
Overview
Description
Plakortone B is a natural product found in Plakortis halichondrioides with data available.
Scientific Research Applications
Synthesis and Configuration Analysis
Plakortone B is a bioactive furanolactone from marine sponges, known for its complex structure and potential bioactivity. A significant focus in the research on Plakortone B involves its synthesis and the determination of its absolute configuration. Xie et al. (2010) completed the total synthesis of Plakortone B, establishing the absolute configuration of its four stereocenters as (3S,4S,6R,10R) using spectroscopic methods and specific rotation comparisons (Xie et al., 2010). Similarly, research by Hayes and Kitching (2002) focused on the total synthesis of Plakortone D, a member of the Plakortone family, to establish its structure and absolute stereochemistry (Hayes & Kitching, 2002).
Bioactive Compound Synthesis
Plakortones are derived from Caribbean sponges like Plakortis halichondrioides and P. simplex, showcasing a series of biologically active furanolactones. The unique furanolactone core of plakortones is accessed through a palladium(II) mediated hydroxycyclization-carbonylation-lactonization cascade with an ene-1,3-diol. Hayes et al. (2010) detailed the synthesis of plakortones, resolving structural and stereochemical features of these secondary metabolites (Hayes et al., 2010).
Innovative Synthetic Approaches
The development of synthetic pathways for Plakortone B and its analogs is a crucial area of research. Semmelhack and Shanmugam (2000) developed a general synthesis for the Plakortones, focusing on Pd(II)-promoted preparation of a cis-fused tetrahydrofuranolactone (Semmelhack & Shanmugam, 2000). Furthermore, Lee and Wong (2002) described an enantioselective synthesis for functionalized bicyclic lactones, core structures of plakortones, confirming configurations through X-ray crystallographic analyses (Lee & Wong, 2002).
properties
Product Name |
Plakortone B |
|---|---|
Molecular Formula |
C21H34O3 |
Molecular Weight |
334.5 g/mol |
IUPAC Name |
(3aS,5R,6aS)-5,6a-diethyl-5-[(1E,5E)-4-ethyl-2-methylocta-1,5-dienyl]-3a,6-dihydro-3H-furo[3,2-b]furan-2-one |
InChI |
InChI=1S/C21H34O3/c1-6-10-11-17(7-2)12-16(5)14-20(8-3)15-21(9-4)18(23-20)13-19(22)24-21/h10-11,14,17-18H,6-9,12-13,15H2,1-5H3/b11-10+,16-14+/t17?,18-,20-,21-/m0/s1 |
InChI Key |
UXORUSKBVACZHJ-KWFICWTKSA-N |
Isomeric SMILES |
CC/C=C/C(CC)C/C(=C/[C@]1(C[C@]2([C@@H](O1)CC(=O)O2)CC)CC)/C |
Canonical SMILES |
CCC=CC(CC)CC(=CC1(CC2(C(O1)CC(=O)O2)CC)CC)C |
synonyms |
plakortone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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